molecular formula C14H20BrN3O4 B2602233 5-tert-Butyl 2-ethyl 3-bromo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate CAS No. 1301713-97-2

5-tert-Butyl 2-ethyl 3-bromo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate

Cat. No.: B2602233
CAS No.: 1301713-97-2
M. Wt: 374.235
InChI Key: DAAXIXUFHZXYGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-tert-Butyl 2-ethyl 3-bromo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate is a chemical compound with the CAS Number: 1301713-97-2 . It has a molecular weight of 374.23 .


Physical and Chemical Properties Analysis

This compound has a molecular weight of 374.23 . Other physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the available resources .

Scientific Research Applications

Chemical Synthesis and Reactivity

Research highlights the synthesis and reactivity of pyrazole derivatives, which are often pursued for their potential in creating biologically active compounds or as intermediates in complex chemical syntheses. For example, the study on the reactivity of tert-butyl substituted pyrazolo[5,1-c][1,2,4]triazines presents methodologies for synthesizing derivatives with potential pharmacologic action (Mironovich & Shcherbinin, 2014). Similarly, work on brominated trihalomethylenones explores their use as precursors to various ethoxymethyl- and aminomethyl-pyrazoles, demonstrating the versatility of such compounds in synthetic chemistry (Martins et al., 2013).

Biological Evaluation

Substituted pyrazinecarboxamides have been synthesized and evaluated for their anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities. This underscores the interest in pyrazine derivatives for potential therapeutic and agricultural applications (Doležal et al., 2006).

Novel Methodologies in Synthesis

Innovative synthetic approaches are constantly being developed for pyrazole derivatives. For instance, the multigram synthesis of fluoroalkyl-substituted pyrazole-4-carboxylic acids showcases advanced techniques for introducing fluorinated groups, which are valuable in medicinal chemistry due to their influence on the pharmacokinetic properties of drugs (Iminov et al., 2015).

Applications in Multicomponent Syntheses

Multicomponent reactions, such as the green protocol for synthesizing dihydropyrano[2,3-c]pyrazoles, demonstrate the efficiency and environmental friendliness of synthesizing complex molecules from simpler components, highlighting the compound's relevance in sustainable chemistry practices (Nimbalkar et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound could not be found in the available resources. It’s always important to handle chemical compounds with appropriate safety measures, especially when their safety profiles are not well-known .

Properties

IUPAC Name

5-O-tert-butyl 2-O-ethyl 3-bromo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-2,5-dicarboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20BrN3O4/c1-5-21-12(19)11-10(15)9-8-17(6-7-18(9)16-11)13(20)22-14(2,3)4/h5-8H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DAAXIXUFHZXYGF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=NN2CCN(CC2=C1Br)C(=O)OC(C)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20BrN3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1301713-97-2
Record name 5-tert-butyl 2-ethyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2,5-dicarboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.